N-(3-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H19N3O
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-(3-methylphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H19N3O/c1-17-9-8-12-19(15-17)25-23(27)21-16-24-26(20-13-6-3-7-14-20)22(21)18-10-4-2-5-11-18/h2-16H,1H3,(H,25,27)
• InChI Key: CDRBYJBEFLCXTI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(3-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, commonly known as MPDC, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MPDC is a pyrazole derivative that has been shown to exhibit various biological activities, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of MPDC is not fully understood. However, studies have suggested that MPDC may act as an inhibitor of certain enzymes involved in cancer cell growth and inflammation. MPDC has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MPDC has been shown to exhibit various biochemical and physiological effects. Studies have suggested that MPDC can inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. MPDC has also been found to induce apoptosis in cancer cells. Additionally, MPDC has been shown to exhibit anti-oxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPDC in lab experiments is its potential as a therapeutic agent. MPDC has been found to exhibit various biological activities, making it a promising candidate for further investigation. However, one of the limitations of using MPDC in lab experiments is its low solubility, which can make it difficult to work with.

Future Directions

There are several future directions for research on MPDC. One potential area of investigation is the development of more efficient synthesis methods for MPDC. Additionally, further studies are needed to fully understand the mechanism of action of MPDC and its potential applications in cancer research and the treatment of inflammatory diseases. Finally, the development of more soluble derivatives of MPDC could improve its potential as a therapeutic agent.

Synthesis Methods

The synthesis of MPDC can be achieved through several methods. One of the most common approaches is the reaction between 3-methylbenzoyl chloride and diphenylhydrazine in the presence of a base such as potassium carbonate. The resulting product is then treated with 4-chloro-1-benzoyl-2-nitrobenzene to yield MPDC.

Scientific Research Applications

MPDC has been found to exhibit various biological activities, making it a potential candidate for scientific research. One of the most notable applications of MPDC is in the field of cancer research. Studies have shown that MPDC has anti-cancer properties and can inhibit the growth of cancer cells in vitro. MPDC has also been found to exhibit anti-inflammatory and anti-oxidant activities, making it a promising candidate for the treatment of inflammatory diseases.